Cas no 18670-37-6 (1-methyl-3-[[4-[2-(methylcarbamothioyl)hydrazinyl]-4-oxobutanoyl]amino]thiourea)

• Product Name: 1-methyl-3-[[4-[2-(methylcarbamothioyl)hydrazinyl]-4-oxobutanoyl]amino]thiourea
• CAS No: 18670-37-6
• MF: C₈H₁₆N₆O₂S₂
• MW: 292.381637573242
• CID: 1382868
• PubChem ID: 5038988
• Update Time: 2025-04-20

1-methyl-3-[[4-[2-(methylcarbamothioyl)hydrazinyl]-4-oxobutanoyl]amino]thiourea Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[[4-[2-(methylcarbamothioyl)hydrazinyl]-4-oxobutanoyl]amino]thiourea
• NSC89228
• AC1NN9BR
• CTK0I1333
• NSC-89228
• 3-methyl-1-[3-[(methylthiocarbamoylamino)carbamoyl]propanoylamino]thiourea
• NSC89228; AC1NN9BR; CTK0I1333; NSC-89228; 3-methyl-1-[3-[(methylthiocarbamoylamino)carbamoyl]propanoylamino]thiourea;
• 18670-37-6
• DTXSID80407694
• 2,2'-(1,4-Dioxobutane-1,4-diyl)bis(N-methylhydrazine-1-carbothioamide)

• Inchi： 1S/C8H16N6O2S2/c1-9-7(17)13-11-5(15)3-4-6(16)12-14-8(18)10-2/h3-4H2,1-2H3,(H,11,15)(H,12,16)(H2,9,13,17)(H2,10,14,18)
• InChI Key： CCLYDAPJMLJKEX-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(CCC(NNC(NC)=S)=O)=O

Computed Properties

• Exact Mass: 292.07788
• Monoisotopic Mass: 292.07761612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 106.32
• LogP: 0.36220